Cas no 1484445-95-5 (4-(1-ethyl-1H-imidazol-5-yl)butanoic acid)
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-ethyl-1H-imidazol-5-yl)butanoic acid
- 1H-Imidazole-5-butanoic acid, 1-ethyl-
-
- Inchi: 1S/C9H14N2O2/c1-2-11-7-10-6-8(11)4-3-5-9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
- InChI Key: KELLQIYBELDQQL-UHFFFAOYSA-N
- SMILES: C1N(CC)C(CCCC(O)=O)=CN=1
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 392.7±17.0 °C(Predicted)
- pka: 4.66±0.10(Predicted)
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1856621-0.05g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1856621-0.1g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1856621-0.25g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1856621-0.5g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1856621-1.0g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1856621-2.5g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1856621-5.0g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1856621-10.0g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1856621-1g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1856621-5g |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid |
1484445-95-5 | 5g |
$3065.0 | 2023-09-18 |
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-(1-ethyl-1H-imidazol-5-yl)butanoic acid
Comprehensive Overview of 4-(1-ethyl-1H-imidazol-5-yl)butanoic acid (CAS No. 1484445-95-5): Properties, Applications, and Research Insights
4-(1-ethyl-1H-imidazol-5-yl)butanoic acid (CAS No. 1484445-95-5) is a specialized organic compound featuring an imidazole core linked to a butanoic acid moiety. This unique structure endows it with versatile chemical properties, making it a subject of interest in pharmaceutical research, material science, and biochemical applications. The compound’s ethyl-substituted imidazole group enhances its solubility and reactivity, while the carboxylic acid functionality allows for further derivatization, catering to diverse industrial needs.
Recent studies highlight the growing demand for imidazole-based compounds like 4-(1-ethyl-1H-imidazol-5-yl)butanoic acid due to their role in drug discovery. Researchers are exploring its potential as a building block for small-molecule therapeutics, particularly in targeting enzyme inhibition and receptor modulation. Its CAS No. 1484445-95-5 is frequently cited in patents related to anti-inflammatory and antimicrobial agents, aligning with the global focus on novel antibiotic alternatives amid rising antimicrobial resistance (AMR).
From a synthetic chemistry perspective, the compound’s butanoic acid side chain offers flexibility for peptide coupling and polymer synthesis. This has spurred interest in its use for designing biodegradable materials and smart coatings, addressing sustainability trends in the chemical industry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).
In the context of AI-driven drug design, 4-(1-ethyl-1H-imidazol-5-yl)butanoic acid is gaining traction as a computational chemistry target. Machine learning models predict its interactions with protein targets, accelerating high-throughput screening processes. This aligns with frequent search queries like "imidazole derivatives in drug discovery" and "CAS 1484445-95-5 applications", reflecting user curiosity about cutting-edge research tools.
Environmental and safety profiles of CAS No. 1484445-95-5 are also under scrutiny. Regulatory agencies emphasize green chemistry principles for its synthesis, reducing hazardous byproducts. Its low ecotoxicity and biodegradability make it a candidate for eco-friendly formulations, resonating with searches for "sustainable chemical alternatives".
In summary, 4-(1-ethyl-1H-imidazol-5-yl)butanoic acid exemplifies the convergence of pharmaceutical innovation and industrial sustainability. Its multifunctional architecture and research versatility ensure its relevance in addressing contemporary scientific challenges, from drug development to material engineering.
1484445-95-5 (4-(1-ethyl-1H-imidazol-5-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)